Cas no 3806-93-7 (2,4,6-Heptanetricarboxylic acid, trimethyl ester)

2,4,6-Heptanetricarboxylic acid, trimethyl ester structure
3806-93-7 structure
Product Name:2,4,6-Heptanetricarboxylic acid, trimethyl ester
CAS No:3806-93-7
MF:C13H22O6
MW:274.310184955597
CID:291550
PubChem ID:71447038
Update Time:2025-04-19

2,4,6-Heptanetricarboxylic acid, trimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Heptanetricarboxylic acid, trimethyl ester
    • trimethyl 1-methylhexane-1,3,5-tricarboxylate
    • LogP
    • Trimethyl heptane-2,4,6-tricarboxylate
    • 3806-93-7
    • DTXSID20855377
    • Inchi: 1S/C13H22O6/c1-8(11(14)17-3)6-10(13(16)19-5)7-9(2)12(15)18-4/h8-10H,6-7H2,1-5H3
    • InChI Key: XYRDLOWVXCXYQQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CC(C(=O)OC)C)CC(C(=O)OC)C)=O

Computed Properties

  • Exact Mass: 274.14166
  • Monoisotopic Mass: 274.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9
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